Cas no 30595-49-4 (2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-)
30595-49-4 structure
Product Name:2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-
CAS No:30595-49-4
MF:C8H4N6O6
MW:280.153960227966
CID:315927
PubChem ID:278152
Update Time:2025-04-19
2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro-
- 2-(2,4-dinitrophenyl)-4-nitrotriazole
- 2-(2,4-dinitrophenyl)-4-nitro-1,2,3-triazole
- 2-(2,4-dinitro-phenyl)-4-nitro-2H-[1,2,3]triazole
- 2-(2,4-dinitrophenyl)-4-nitro-2H-1,2,3-triazole
- AC1L5NGS
- AC1Q1YLI
- AG-K-86839
- AR-1E1894
- CTK4G5470
- NSC127454
- NSC-127454
- DTXSID30299006
- 30595-49-4
- 2H-1,3-Triazole, 2-(2,4-dinitrophenyl)-4-nitro-
- 2H-1,2,3-Triazole, 2-(2,4-dinitrophenyl)-4-nitro-
-
- Inchi: 1S/C8H4N6O6/c15-12(16)5-1-2-6(7(3-5)13(17)18)11-9-4-8(10-11)14(19)20/h1-4H
- InChI Key: DKFGECAWYCUCMZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N1N=CC([N+](=O)[O-])=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 280.01932
- Monoisotopic Mass: 280.01923187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 168Ų
Experimental Properties
- PSA: 160.13
- LogP: 2.56150
2H-1,2,3-Triazole,2-(2,4-dinitrophenyl)-4-nitro- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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